6-Chloro-2-isopropoxy-3-nitropyridine
Overview
Description
6-Chloro-2-isopropoxy-3-nitropyridine is a chemical compound with the molecular formula C8H9ClN2O3 . It has a molecular weight of 216.62 . It is used as a raw material and intermediate in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C8H9ClN2O3/c1-5(2)14-6-3-7(11(12)13)8(9)10-4-6/h3-5H,1-2H3 . This code provides a unique representation of the compound’s molecular structure .Chemical Reactions Analysis
This compound may participate in various chemical reactions. For instance, it can be involved in Suzuki–Miyaura coupling, a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction .Scientific Research Applications
Chemical Synthesis and Reactions
6-Chloro-2-isopropoxy-3-nitropyridine is a compound with significant relevance in chemical synthesis. Research shows that nitropyridines, including chloro-nitropyridines, are key intermediates in the synthesis of various derivatives, through substitution reactions with different nucleophiles. For instance, studies have focused on substitution reactions of nitropyridines to obtain various pyridine derivatives with potential applications in medicinal chemistry and materials science (Bakke & Sletvold, 2003).
Vibrational and Molecular Structure Studies
Vibrational spectroscopy and molecular structure studies are another area where compounds like this compound are investigated. Research utilizing techniques like FT-IR and Raman spectroscopy, alongside density functional theory, provides insights into the molecular structure, stability, and electronic properties of nitropyridine derivatives. This is vital in understanding the physical and chemical properties of these compounds for applications in materials science and pharmaceuticals (Karnan, Balachandran, & Murugan, 2012).
Application in Anticancer Research
Chloro-nitropyridines are also explored in the synthesis of potential anticancer agents. For example, derivatives synthesized from nitropyridines have been tested for their effects on cell proliferation and survival in cancer models. This indicates the potential of this compound derivatives in medicinal chemistry, particularly in designing new anticancer drugs (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Liquid Crystalline Properties
Studies also explore the liquid crystalline properties of pyridine derivatives, which include chloro-nitropyridines. These compounds, due to their unique molecular structures, are of interest in the development of new materials with specific optical and electronic properties. The understanding of their molecular interactions and packing motifs can lead to advancements in material science and technology (Kamogawa & Kasai, 1985).
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which it belongs, are known to interact with various biological targets depending on their specific substitutions .
Mode of Action
Nitropyridines, in general, undergo reactions with N2O5 in an organic solvent to form the N-nitropyridinium ion .
Biochemical Pathways
Nitropyridines are known to be involved in various chemical reactions, including the suzuki–miyaura (sm) cross-coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
The reaction of nitropyridines with n2o5 in an organic solvent gives the n-nitropyridinium ion . This ion can then react with SO2/HSO3– in water to form 3-nitropyridine .
Properties
IUPAC Name |
6-chloro-3-nitro-2-propan-2-yloxypyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O3/c1-5(2)14-8-6(11(12)13)3-4-7(9)10-8/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKFKAZUTHFILIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC(=N1)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
186413-77-4 | |
Record name | 6-chloro-3-nitro-2-(propan-2-yloxy)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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